Cas no 15244-10-7 (Iron(III) sulfate hydrate)

• Product Name: Iron(III) sulfate hydrate
• CAS No: 15244-10-7
• MF: Fe₂H₂O₁₃S₃
• MW: 417.893080234528
• MDL: MFCD00011007
• CID: 50060
• PubChem ID: 329753584
• Update Time: 2025-07-22

Iron(III) sulfate hydrate Chemical and Physical Properties

Names and Identifiers

• Iron (III) sulfate hydrate
• iron(iii) sulfate pentahydrate
• Ironsulfatehydratetechgroffwhitepowder
• FERRIC SULPHATE
• IRON(III) SULFATE N-HYDRATE
• Ferricsulfate
• Iron(III) sulfate hydrate, tech. gr.
• FERRIC SULFATE HYDRATE
• FERRIC SULFATE N-HYDRATE
• FERRIC SULFATE,HYDRATED
• FerricSulphateExtraPure
• FerricSulphateGr
• Ferrous Polysulfate
• Iron sulfate
• Iron(III) sulfate
• Iron(III) sulfate hydrate, Reagent Grade
• Iron(III) Sulfate Nonahydrate
• IRON(III) SULFATE X H2O
• Iron(III)sulfate hydrate
• Iron(III) sulfate hydrate
• Ferric trisulfate monohydrate
• iron(3+) trisulfate hydrate
• Sulfuric acid, iron(3+)salt (3:2), hydrate (8CI,9CI)
• Sulfuric acid, iron(3+) salt (3:2), monohydrate
• ferric sulfate monohydrate
• iron(3+) sulfate hydrate
• 2Fe.3SO4.H2O
• KSC527I4P
• iron(3+) sulfate monohydrate
• iron(III) sulfate monohydrate
• IRON(III)SULFATEN-HYDRATE
• VXWSFRMTBJZULV-UHFFFAOYSA-H
• Iron sulfate hydrate
• Ferric sulphate nonahydrate
• iron(3+);trisulfate;hydrate
• AKOS015915316
• MFCD00149714
• Ferric sulfate hydrate; Ferric sulphate hydrate
• A809581
• 43059-01-4
• iron(3+) sulfate--water (1/1)
• DTXSID70934500
• Iron(3+) sulfate--water (2/3/1)
• 15244-10-7
• Q27225121
• CHEBI:131387
• Diiron tris(sulphate) hydrate
• Sulfuric acid, iron(3+) salt (3:2), hydrate
• FI166723
• 604-849-3

• MDL： MFCD00011007
• Inchi： 1S/2Fe.3H2O4S.H2O/c;;3*1-5(2,3)4;/h;;3*(H2,1,2,3,4);1H2/q2*+3;;;;/p-6
• InChI Key： VXWSFRMTBJZULV-UHFFFAOYSA-H
• SMILES： [Fe+3].[Fe+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O

Computed Properties

• Exact Mass: 417.73600
• Monoisotopic Mass: 399.725072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 267

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 3,097 g/cm3
• Melting Point: 480 deg C (decomp)
• Boiling Point: No data available
• Flash Point: °C
• PH: 1.5 (50g/l, H2O, 20℃)
• Water Partition Coefficient: Soluble in waterSoluble in water. Sparingly soluble in alcohol.
• PSA: 275.15000
• LogP: -0.84090
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Iron(III) sulfate hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 22-38-41
• Safety Instruction： S26
• RTECS：NO8520000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22; R36/37
• Safety Term：S26
• Storage Condition：Easily absorb moisture

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron(III) sulfate hydrate

Recent Advances in the Application of Iron(III) Sulfate Hydrate (CAS: 15244-10-7) in Chemical and Biomedical Research

Iron(III) sulfate hydrate (CAS: 15244-10-7) is a versatile chemical compound with significant applications in both industrial processes and biomedical research. Recent studies have explored its potential in various fields, including catalysis, environmental remediation, and pharmaceutical development. This research brief synthesizes the latest findings on the properties, applications, and mechanisms of action of Iron(III) sulfate hydrate, providing valuable insights for researchers and industry professionals.

One of the most notable advancements involves the use of Iron(III) sulfate hydrate as a catalyst in organic synthesis. A 2023 study published in the Journal of Chemical Catalysis demonstrated its efficacy in facilitating the oxidation of alcohols to carbonyl compounds under mild conditions. The researchers highlighted the compound's high selectivity and recyclability, making it an environmentally friendly alternative to traditional catalysts. This breakthrough has significant implications for sustainable chemical manufacturing.

In the realm of environmental science, Iron(III) sulfate hydrate has been investigated for its ability to remove heavy metals from wastewater. A recent study in Environmental Science & Technology reported that the compound effectively precipitates toxic metals such as lead and cadmium, achieving removal efficiencies exceeding 95%. The study also elucidated the underlying mechanisms, attributing the high performance to the formation of stable metal-sulfate complexes. These findings underscore the compound's potential in addressing global water pollution challenges.

Biomedical applications of Iron(III) sulfate hydrate have also garnered attention. A 2024 study in Biomaterials Science explored its use in drug delivery systems. The researchers developed Iron(III) sulfate hydrate-based nanoparticles capable of targeted drug release in response to pH changes. This innovation holds promise for treating diseases such as cancer, where precise drug delivery is critical. Additionally, the nanoparticles exhibited excellent biocompatibility, further supporting their potential for clinical translation.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Iron(III) sulfate hydrate-based materials. Future research should focus on improving the compound's stability under varying environmental conditions and exploring its interactions with biological systems. Collaborative efforts between chemists, material scientists, and biomedical researchers will be essential to unlock the full potential of this multifunctional compound.

In conclusion, Iron(III) sulfate hydrate (CAS: 15244-10-7) continues to demonstrate remarkable versatility across multiple disciplines. Its applications in catalysis, environmental remediation, and biomedicine highlight its importance as a research focus. As scientists delve deeper into its properties and mechanisms, we can anticipate further innovations that leverage this compound's unique capabilities.